3-(2-Phenoxyethoxy)-2-naphthol

• Molecular Formula: C18H16O3
• Molecular Weight: 280.3 g/mol
• IUPAC Name: 3-(2-phenoxyethoxy)naphthalen-2-ol
• InChI: InChI=1S/C18H16O3/c19-17-12-14-6-4-5-7-15(14)13-18(17)21-11-10-20-16-8-2-1-3-9-16/h1-9,12-13,19H,10-11H2
• InChI Key: YTDKZOLNNWBYFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCOC2=CC3=CC=CC=C3C=C2O

Description

3-(2-Phenoxyethoxy)-2-naphthol is a useful research compound. Its molecular formula is C18H16O3 and its molecular weight is 280.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 2,3-dihydroxynaphthalene (5.6 g) and sodium bicarbonate powder (2.9 g) in dimethylformamide (50 mL) was stirred and heated at 135° C. for 1 hour. When the gas evolution ceased, the mixture was cooled to about 60° C. and beta-bromophenetole (7 g) was added. The mixture was stirred at 60° C. overnight, cooled, diluted with water and filtered. The solids were crystallized from dichloromethane-diethyl ether to give 3.9 g of 3-(2-phenoxyethoxy)-2-naphthol as a colorless solid, mp 141°-142° C.